Cas no 1805846-28-9 (1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one
• CAS No: 1805846-28-9
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 5001487
• Update Time: 2025-05-19

1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one

• Inchi： 1S/C10H10BrClO/c1-7-2-3-8(10(12)4-7)5-9(13)6-11/h2-4H,5-6H2,1H3
• InChI Key： IXBQEYOANAFZJE-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C)=CC=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one

Introduction to 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one (CAS No. 1805846-28-9) and Its Emerging Applications in Chemical Biology

1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one, identified by its CAS number 1805846-28-9, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its bromo and chloro substituents on a phenyl ring and an aldehyde-like structure, has garnered attention due to its versatile reactivity and potential applications in drug discovery and synthetic chemistry. The structural motif of this compound, featuring a propyl chain with functional groups at the 1 and 3 positions, makes it a valuable intermediate in the synthesis of more complex molecules. Its unique combination of halogen atoms enhances its utility in cross-coupling reactions, making it a staple in modern organic synthesis protocols.

The bromo and chloro substituents on the aromatic ring contribute to the electrophilic nature of the molecule, facilitating nucleophilic aromatic substitution (SNAr) reactions. This property is particularly useful in constructing biaryl structures, which are prevalent in many biologically active compounds. The methylphenyl group introduces steric and electronic effects that can modulate the reactivity and binding affinity of the resulting derivatives. These features make 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of small molecules. The structural features of 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one have been analyzed using molecular docking simulations to identify potential binding interactions with biological targets. Initial studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors, making them candidates for therapeutic development. For instance, modifications at the propyl chain could alter the pharmacokinetic properties, enhancing oral bioavailability or metabolic stability.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The presence of multiple halogen atoms increases the diversity of possible derivatives, allowing chemists to fine-tune both potency and selectivity. Researchers have employed 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one as a building block in synthesizing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromine atom, in particular, is often utilized in Suzuki-Miyaura cross-coupling reactions to introduce aryl groups at specific positions, enabling the construction of complex scaffolds.

Advances in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed reactions, such as palladium-catalyzed borylation or copper-mediated coupling reactions, have been employed to introduce new functional groups while preserving the integrity of the core structure. These techniques allow for rapid diversification of the chemical space covered by derivatives of 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one, accelerating the discovery process.

The pharmaceutical industry has also recognized the potential of this compound in developing novel therapeutics. Several academic groups have reported novel synthetic routes to modified versions of 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one, demonstrating its adaptability for generating structurally diverse libraries. These libraries are then screened for biological activity using high-throughput screening (HTS) platforms. The success of such campaigns often hinges on the availability of high-quality starting materials like this compound, which serve as scaffolds for further chemical manipulation.

From a computational chemistry perspective, machine learning models have been trained on large datasets containing halogenated aromatic compounds to predict their biological activities. These models can identify patterns that correlate structural features with pharmacological effects, guiding chemists toward designing more effective derivatives. The inclusion of 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one in these datasets has improved the accuracy of predictions for related compounds, highlighting its importance as a reference molecule.

The environmental impact of halogenated compounds is another area of growing concern. While these molecules offer significant benefits in drug development, their persistence in ecosystems must be carefully managed. Researchers are exploring greener synthetic routes that minimize waste and reduce hazardous byproducts. Innovations such as flow chemistry and biocatalysis are being integrated into processes involving 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one to enhance sustainability without compromising yield or purity.

In conclusion, 1-Bromo-3-(2-chloro-4-methylphenyl)propan-2-one (CAS No. 1805846-28-9) represents a versatile intermediate with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic transformations, making it an invaluable tool for constructing biologically active molecules. As research continues to uncover new methodologies for drug discovery and synthetic chemistry, this compound will undoubtedly remain at the forefront of innovation.